N-(2,5-dimethylphenyl)-6-(methylthio)benzo[d]thiazol-2-amine
CAS No.: 891083-35-5
Cat. No.: VC5077106
Molecular Formula: C16H16N2S2
Molecular Weight: 300.44
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Specification
| CAS No. | 891083-35-5 |
|---|---|
| Molecular Formula | C16H16N2S2 |
| Molecular Weight | 300.44 |
| IUPAC Name | N-(2,5-dimethylphenyl)-6-methylsulfanyl-1,3-benzothiazol-2-amine |
| Standard InChI | InChI=1S/C16H16N2S2/c1-10-4-5-11(2)14(8-10)18-16-17-13-7-6-12(19-3)9-15(13)20-16/h4-9H,1-3H3,(H,17,18) |
| Standard InChI Key | VPUXGJOBHAWLAO-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(C=C1)C)NC2=NC3=C(S2)C=C(C=C3)SC |
Introduction
Synthesis Methods
Benzo[d]thiazoles can be synthesized through various methods, including the condensation of 2-aminothiophenol with carboxylic acids or their derivatives. For compounds with specific substituents like methylthio or aryl groups, additional steps involving alkylation or arylation reactions may be required.
Synthesis Steps:
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Starting Materials: 2-Aminothiophenol and appropriate carboxylic acids or aldehydes.
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Condensation Reaction: Formation of the benzo[d]thiazole ring.
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Substitution Reactions: Introduction of methylthio or aryl groups.
Biological Activities
Benzo[d]thiazoles have been studied for their potential biological activities, including antimicrobial, anticancer, and antioxidant effects. These activities are often influenced by the substituents on the benzo[d]thiazole ring.
Antimicrobial Activity:
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Mechanism: Interference with bacterial cell wall synthesis or DNA replication.
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Examples: Some benzo[d]thiazoles have shown activity against Gram-positive and Gram-negative bacteria.
Anticancer Activity:
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Mechanism: Inhibition of cell proliferation or induction of apoptosis.
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Examples: Certain derivatives have been tested against cancer cell lines, showing promising results.
Antioxidant Activity:
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Mechanism: Scavenging of free radicals.
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Examples: Some compounds have demonstrated significant antioxidant potential in vitro.
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